beta-Simiarenol

• IUPAC Name: 3a,5a,8,8,11b,13a-hexamethyl-3-propan-2-yl-1,2,3,4,5,5b,6,9,10,11,11a,12,13,13b-tetradecahydrocyclopenta[a]chrysen-9-ol
• InChI: InChI=1S/C30H50O/c1-19(2)20-9-12-23-27(20,5)15-17-30(8)24-13-10-21-22(11-14-25(31)26(21,3)4)28(24,6)16-18-29(23,30)7/h10,19-20,22-25,31H,9,11-18H2,1-8H3
• InChI Key: XVXPXUMUGATHPD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1CCC2C1(CCC3(C2(CCC4(C3CC=C5C4CCC(C5(C)C)O)C)C)C)C
• Molecular Formula: C30H50O
• Molecular Weight: 426.7 g/mol

Description

Beta-Simiarenol: is a triterpene alcohol isolated from the Hong Kong species of Rhododendron simiarum . It is a naturally occurring compound with the molecular formula C30H50O and a molecular weight of 426.72 g/mol . This compound is known for its unique structure and biological activities.

Preparation Methods

Synthetic Routes and Reaction Conditions: : The synthesis of beta-Simiarenol involves complex organic reactions. One common method includes the cyclization of squalene, a precursor in the biosynthesis of triterpenes . The reaction conditions typically involve the use of strong acids or bases to facilitate the cyclization process.

Industrial Production Methods: : Industrial production of this compound is often achieved through extraction from natural sources, such as the Rhododendron simiarum plant . The extraction process involves solvent extraction followed by purification using chromatographic techniques.

Chemical Reactions Analysis

Types of Reactions: : Beta-Simiarenol undergoes various chemical reactions, including oxidation, reduction, and substitution .

Common Reagents and Conditions

Oxidation: Common oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) are used under acidic conditions.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are employed under mild conditions.

Substitution: Halogenation reactions using reagents like bromine (Br2) or chlorine (Cl2) are common.

Major Products: : The major products formed from these reactions include various oxidized, reduced, or substituted derivatives of this compound, which can be further utilized in different applications .

Scientific Research Applications

Chemistry: : Beta-Simiarenol is used as a precursor in the synthesis of other complex triterpenes and steroids .

Biology: : In biological research, this compound is studied for its potential anti-inflammatory and anti-cancer properties .

Medicine: : The compound is being investigated for its potential therapeutic effects, including its role in modulating immune responses and its potential as an anti-cancer agent .

Industry: : this compound is used in the cosmetic industry for its potential skin-soothing properties and as an ingredient in various skincare products .

Mechanism of Action

Beta-Simiarenol exerts its effects through various molecular targets and pathways. It is known to interact with nuclear factor NF-kappa-B, cannabinoid CB2 receptor, and DNA- (apurinic or apyrimidinic site) lyase . These interactions lead to the modulation of inflammatory responses and cell proliferation, contributing to its anti-inflammatory and anti-cancer properties .

Comparison with Similar Compounds

Similar Compounds: : Some compounds similar to beta-Simiarenol include Simiaren-3β-ol, E:B-Friedohop-5-en-3β-ol, and D:B-Friedo-B’:A’-neogammacer-5-en-3β-ol .

Uniqueness: : this compound is unique due to its specific structure and the presence of multiple stereocenters, which contribute to its distinct biological activities . Its ability to interact with multiple molecular targets makes it a versatile compound in scientific research and potential therapeutic applications .